1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester

• Molecular Formula: C14H21BF2N2O2
• Molecular Weight: 298.14 g/mol
• IUPAC Name: 1-(3,3-difluorocyclopentyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C14H21BF2N2O2/c1-12(2)13(3,4)21-15(20-12)10-8-18-19(9-10)11-5-6-14(16,17)7-11/h8-9,11H,5-7H2,1-4H3
• InChI Key: VYPBXAYNBWMMAT-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)C3CCC(C3)(F)F

Description

1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester is a chemical compound that has garnered interest in various fields of scientific research This compound features a unique structure that includes a difluorocyclopentyl group, a pyrazole ring, and a boronic acid pinacol ester moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Difluorocyclopentyl Group: The difluorocyclopentyl group can be synthesized through the difluoromethylation of cyclopentane derivatives.

Construction of the Pyrazole Ring: The pyrazole ring can be formed through the reaction of hydrazines with 1,3-dicarbonyl compounds.

Introduction of the Boronic Acid Pinacol Ester Moiety:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield, purity, and scalability. This often includes the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the pyrazole ring or the boronic acid moiety are replaced with other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, and electrophiles under various conditions depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonyl-containing derivatives, while reduction may produce alcohols or amines .

Scientific Research Applications

1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the construction of complex molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of advanced materials and catalysts.

Mechanism of Action

The mechanism of action of 1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester involves its interaction with specific molecular targets and pathways. The boronic acid moiety can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition and molecular recognition . The difluorocyclopentyl group and pyrazole ring contribute to the compound’s stability and reactivity, allowing it to modulate biological pathways and exert therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

3-(Difluoromethyl)-1-methyl-1H-pyrazole: A compound with a similar pyrazole ring and difluoromethyl group, used in agrochemical applications.

1-(3,3-Difluorocyclopentyl)ethan-1-amine: A related compound with a difluorocyclopentyl group, used in pharmaceutical research.

Uniqueness

1-(3,3-Difluorocyclopentyl)-1H-pyrazole-4-boronic Acid Pinacol Ester is unique due to its combination of a difluorocyclopentyl group, pyrazole ring, and boronic acid pinacol ester moiety.